Cas no 1258639-96-1 (2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride)

2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride is a chiral organic compound featuring a secondary amine and hydroxyl functional group on a propanol backbone, with dichlorophenyl substitution at the 1-position. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. Its structural motif is valuable as an intermediate in the synthesis of bioactive molecules, particularly those targeting adrenergic or CNS pathways. The dichlorophenyl group contributes to lipophilicity, influencing binding affinity in receptor studies. High purity and well-defined stereochemistry (where applicable) ensure reproducibility in complex reactions. This compound is typically handled under controlled conditions due to its potential reactivity.
2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride structure
1258639-96-1 structure
Product Name:2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride
CAS No:1258639-96-1
MF:C9H12Cl3NO
MW:256.556679725647
CID:5216706
Update Time:2025-06-08

2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride
    • 2-amino-1-(2,4-dichlorophenyl)propan-1-ol;hydrochloride
    • 2-amino-1-(2,4-dichlorophenyl)propan-1-olhydrochloride
    • Z1695797889
    • Benzenemethanol, α-(1-aminoethyl)-2,4-dichloro-, hydrochloride (1:1)
    • 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride
    • Inchi: 1S/C9H11Cl2NO.ClH/c1-5(12)9(13)7-3-2-6(10)4-8(7)11;/h2-5,9,13H,12H2,1H3;1H
    • InChI Key: NMJUXMUYRTZMNB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C(C)N)O)Cl.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Topological Polar Surface Area: 46.2

2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride Pricemore >>

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Additional information on 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride

Comprehensive Overview of 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride (CAS No. 1258639-96-1)

2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. Its CAS No. 1258639-96-1 serves as a unique identifier, ensuring precise classification in scientific databases. This compound features a dichlorophenyl moiety, which contributes to its distinct chemical properties and reactivity. Researchers often explore its potential as an intermediate in the development of bioactive molecules, particularly in the context of central nervous system (CNS) targeting agents.

The growing interest in 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride aligns with the broader trend of optimizing chiral building blocks for drug discovery. Its hydrochloride salt form enhances solubility, making it suitable for various experimental conditions. Recent studies highlight its relevance in designing dopamine receptor modulators, a hot topic in neuroscience due to the rising demand for treatments targeting neurodegenerative diseases. Users frequently search for terms like "dichlorophenyl derivatives in medicine" or "amino alcohol applications in CNS drugs," reflecting the compound's niche yet critical role.

From a synthetic chemistry perspective, CAS No. 1258639-96-1 exemplifies the importance of stereoselective synthesis. The compound’s propan-1-ol backbone allows for versatile functionalization, enabling researchers to tailor its properties for specific applications. Discussions on platforms like ResearchGate often focus on its reaction pathways and purification techniques, addressing common challenges in lab-scale production. These insights are invaluable for professionals seeking to improve yield or scalability.

Environmental and safety considerations are also integral to the discourse around 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride. While not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). Queries such as "green synthesis of dichlorophenyl compounds" or "biodegradability of amino alcohols" underscore the industry’s shift toward sustainable practices. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride (CAS No. 1258639-96-1) represents a convergence of pharmaceutical innovation and chemical expertise. Its multifaceted applications—from drug development to methodological advancements—make it a subject of enduring relevance. As search trends indicate, the scientific community continues to explore its potential, ensuring its place in future breakthroughs.

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